Cas no 2639464-41-6 (tert-butyl 2-{5H,6H,7H,8H-imidazo1,2-apyrimidin-3-yl}acetate)

• Product Name: tert-butyl 2-{5H,6H,7H,8H-imidazo1,2-apyrimidin-3-yl}acetate
• CAS No: 2639464-41-6
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5642700
• PubChem ID: 165903163
• Update Time: 2025-05-23

tert-butyl 2-{5H,6H,7H,8H-imidazo1,2-apyrimidin-3-yl}acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-3-yl}acetate
• EN300-27783836
• 2639464-41-6
• tert-butyl 2-{5H,6H,7H,8H-imidazo1,2-apyrimidin-3-yl}acetate

• Inchi： 1S/C12H19N3O2/c1-12(2,3)17-10(16)7-9-8-14-11-13-5-4-6-15(9)11/h8H,4-7H2,1-3H3,(H,13,14)
• InChI Key： WVXMXIMJPPTOIU-UHFFFAOYSA-N
• SMILES： O(C(CC1=CN=C2NCCCN12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.2Ų

Additional information on tert-butyl 2-{5H,6H,7H,8H-imidazo1,2-apyrimidin-3-yl}acetate

tert-butyl 2-{5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-3-yl}acetate: A Comprehensive Overview

The compound tert-butyl 2-{5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-3-yl}acetate, with the CAS number 2639464-41-6, is a fascinating molecule that has garnered significant attention in the field of organic chemistry and drug discovery. This compound belongs to the class of imidazopyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound is characterized by a tert-butyl group attached to an acetate moiety, which is further connected to an imidazo[1,2-a]pyrimidine ring system. This unique combination of functional groups and heterocyclic structures makes it a valuable subject for both academic research and industrial applications.

Recent studies have highlighted the importance of imidazopyrimidine derivatives in the development of novel drugs targeting various diseases. For instance, researchers have reported that certain analogs of this compound exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that tert-butyl 2-{5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-3-yl}acetate could serve as a lead compound for designing drugs aimed at combating oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular conditions. Furthermore, the presence of the tert-butyl group in the molecule enhances its lipophilicity, which is a desirable property for improving drug bioavailability.

The synthesis of tert-butyl 2-{5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-3-yl}acetate involves a multi-step process that typically begins with the preparation of the imidazo[1,2-a]pyrimidine core. This is followed by the introduction of the acetate group and subsequent alkylation to attach the tert-butyl substituent. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Recent advancements in catalytic methods and green chemistry have also been applied to streamline the synthesis process, making it more efficient and environmentally friendly.

In terms of biological activity, this compound has been extensively studied for its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in various cellular processes, including signal transduction and cell proliferation. Dysregulation of kinase activity has been implicated in numerous diseases such as cancer and inflammatory disorders. Experimental data indicate that tert-butyl 2-{5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-3-yl}acetate exhibits selective inhibition against certain kinases without causing significant toxicity to normal cells. This selectivity makes it a promising candidate for further preclinical studies.

Beyond its pharmacological applications, this compound also finds utility in materials science due to its unique electronic properties. The imidazo[1,2-a]pyrimidine ring system contributes to its aromaticity and conjugation capabilities, making it suitable for applications in organic electronics. Researchers have explored its potential as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). These applications underscore the versatility of this compound across multiple scientific disciplines.

The structural features of tert-butyl 2-{5H,6H